![molecular formula C19H20N2O5 B6523193 ethyl 2-amino-4-(3-methoxyphenyl)-7-methyl-5-oxo-4H,5H,6H-pyrano[3,2-c]pyridine-3-carboxylate CAS No. 883486-36-0](/img/structure/B6523193.png)
ethyl 2-amino-4-(3-methoxyphenyl)-7-methyl-5-oxo-4H,5H,6H-pyrano[3,2-c]pyridine-3-carboxylate
Overview
Description
“Ethyl 2-amino-4-(3-methoxyphenyl)-7-methyl-5-oxo-4H,5H,6H-pyrano[3,2-c]pyridine-3-carboxylate” is a chemical compound with the molecular formula C22H19NO6 . It is a monoclinic crystal with a cell dimension of a = 9.195 (4) Å, b = 17.253 (5) Å, c = 12.127 (5) Å, β = 95.100 (16)°, V = 1916.4 (12) ų, Z = 4 .
Molecular Structure Analysis
The molecular structure of the compound can be analyzed based on its crystal structure . The compound crystallizes in the orthorhombic system, space group P4 (3)2 (1)2, with cell dimensions of a 12.0199 (7), b = 12.0199 (7), c = 38.877 (3) .Physical And Chemical Properties Analysis
The compound has a molecular weight of 277.34 g/mol . It has a yield of 88% and is crystallized from ethyl acetate–methanol (1:1); mp 265–266 °C .Scientific Research Applications
Unmanned Undersea Vehicle (UUV) Sensor Data Formats
The compound “F2595-0007” is associated with the ASTM F2595-07 standard, which establishes the basic sensor data format requirements for Unmanned Undersea Vehicles (UUVs) . This standard influences the development process for the acquisition and integration of various sensor packages .
Crystal Structure Analysis
The crystal structure of this compound has been studied and documented . Understanding the crystal structure of a compound is crucial in fields like material science, solid-state physics, and pharmaceuticals, as it can provide insights into its physical properties and potential applications.
Antitumor Activity
There is evidence that pyran-based heterocycles, which this compound is a part of, have been used effectively in shrinking ovarian cancer and controlling symptoms . This suggests potential applications in the development of new cancer treatments.
Development of New Drugs
Scientific research often uses compounds like this in the development of new drugs . The unique properties of the compound could potentially be harnessed to create effective treatments for various diseases.
Research in Material Science
The compound’s unique crystal structure could make it a subject of interest in material science . Researchers in this field could study the compound to develop new materials with desirable properties.
Educational Purposes
The compound could be used in educational settings, such as university laboratories, to teach students about crystal structures, chemical reactions, and other related topics .
Future Directions
properties
IUPAC Name |
ethyl 2-amino-4-(3-methoxyphenyl)-7-methyl-5-oxo-4,6-dihydropyrano[3,2-c]pyridine-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O5/c1-4-25-19(23)16-14(11-6-5-7-12(9-11)24-3)15-13(26-17(16)20)8-10(2)21-18(15)22/h5-9,14H,4,20H2,1-3H3,(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KEXBIGFVSSZNMX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(OC2=C(C1C3=CC(=CC=C3)OC)C(=O)NC(=C2)C)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 2-amino-4-(3-methoxyphenyl)-7-methyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carboxylate | |
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